5,7-Dimethoxyisoflavone
5,7-Dimethoxyisoflavone
elongs to the class of organic compounds known as 7-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C7 atom of the isoflavone backbone. Thus, is considered to be a flavonoid lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in nuts and peanut. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
26964-35-2
VCID:
VC0191125
InChI:
InChI=1S/C17H14O4/c1-19-12-8-14(20-2)16-15(9-12)21-10-13(17(16)18)11-6-4-3-5-7-11/h3-10H,1-2H3
SMILES:
COC1=CC2=C(C(=C1)OC)C(=O)C(=CO2)C3=CC=CC=C3
Molecular Formula:
C17H14O4
Molecular Weight:
282.29 g/mol
5,7-Dimethoxyisoflavone
CAS No.: 26964-35-2
Natural Products
VCID: VC0191125
Molecular Formula: C17H14O4
Molecular Weight: 282.29 g/mol
| CAS No. | 26964-35-2 |
|---|---|
| Product Name | 5,7-Dimethoxyisoflavone |
| Molecular Formula | C17H14O4 |
| Molecular Weight | 282.29 g/mol |
| IUPAC Name | 5,7-dimethoxy-3-phenylchromen-4-one |
| Standard InChI | InChI=1S/C17H14O4/c1-19-12-8-14(20-2)16-15(9-12)21-10-13(17(16)18)11-6-4-3-5-7-11/h3-10H,1-2H3 |
| Standard InChIKey | CDSSYLTXYXEANW-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C(=C1)OC)C(=O)C(=CO2)C3=CC=CC=C3 |
| Canonical SMILES | COC1=CC2=C(C(=C1)OC)C(=O)C(=CO2)C3=CC=CC=C3 |
| Melting Point | 122-123°C |
| Physical Description | Solid |
| Description | elongs to the class of organic compounds known as 7-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C7 atom of the isoflavone backbone. Thus, is considered to be a flavonoid lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in nuts and peanut. This makes a potential biomarker for the consumption of these food products. |
| PubChem Compound | 6710704 |
| Last Modified | Nov 11 2021 |
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